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Calcium silicate hydrate (C-S-H) is the primary binding phase in Portland cement concrete,
dictating its strength and durability.[1][2][3][4] Beyond construction, its high specific surface
area and bioactive properties have garnered interest in fields like drug delivery and bone tissue
engineering.[1][5] This technical guide provides a comprehensive overview of the core
properties of C-S-H, detailed experimental protocols for its characterization, and visualizations
of key relationships and workflows.

Chemical Composition and Structure

C-S-H is a quasi-amorphous material with a variable stoichiometry, which is why it is often
denoted with hyphens (C-S-H).[1][3] Its chemical formula can be generally represented as
(Ca0)x(Si02)y(H20)z, where the Ca/Si ratio (x/y) typically ranges from approximately 0.7 to
2.3.[6] This ratio is a critical parameter that significantly influences the material's properties.[7]

[8]

The atomic structure of C-S-H is layered, bearing similarities to the naturally occurring
crystalline minerals tobermorite and jennite.[3][6][9] These models serve as the basis for
understanding the nanoscale structure of C-S-H.

o Tobermorite-like structures: Predominant at lower Ca/Si ratios, these structures consist of
silicate chains running between calcium oxide layers.[6][10]
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» Jennite-like structures: More prevalent at higher Ca/Si ratios, these structures have a
different arrangement of silicate chains and a higher concentration of hydroxyl groups
associated with calcium.[6][10]

The silicate anions in C-S-H exist as tetrahedral units ([SiO4]) that can polymerize to form
chains of varying lengths.[2] The degree of polymerization is influenced by the Ca/Si ratio, with
higher ratios leading to shorter silicate chains.[2]

Physical and Mechanical Properties

The mechanical properties of C-S-H are intrinsically linked to its composition and nanoscale
structure. Nanoindentation is a key technique used to measure the elastic modulus and
hardness of the C-S-H phase in cement paste.[11][12]

Table 1: Mechanical Properties of C-S-H Measured by Nanoindentation

C-S-H
Property . Value Reference
TypelCondition

) Low-Density (LD) C-
Elastic Modulus SH ~22 GPa [12]

High-Density (HD) C-

~29 GPa [12]
S-H
Ca/Siratio ~1.8

25-30 GPa [7]
(looser)
Ca/Si ratio ~1.8

35.9 GPa [7]
(denser)
Ca/Si ratio 0.7 27 GPa [8]
Ca/Siratio 2.1 20 GPa [8]
Hardness Ca/Si ratio 0.7 1.10 GPa [8]
Ca/Siratio 2.1 0.32 GPa [8]
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Studies have shown the existence of at least two distinct phases of C-S-H within hydrated
cement paste, often referred to as low-density and high-density C-S-H, each with different
mechanical properties.[11][12] The water content within the nanometer-sized gel pores also
significantly impacts the mechanical behavior of C-S-H.[13]

Thermodynamic Properties

The thermodynamic stability and dissolution behavior of C-S-H are crucial for predicting the
long-term performance of cementitious materials and for applications in drug delivery where
controlled dissolution is required.[1] The solubility of C-S-H is incongruent, meaning the
composition of the solid phase changes as it dissolves.[14]

Table 2: Thermodynamic Data for C-S-H and Related Phases

Phase Property Value Conditions Reference
C-S-H(l Apparent
® ) PP N Varies with Ca/Si
(Tobermorite- Solubility Product i 25°C [15]
ratio
like) (log Ksp)
Apparent _ _ .
C-S-H(lI) - Varies with Ca/Si
o Solubility Product ) 25°C [15]
(Jennite-like) ratio
(log Ksp)
Enthalpy of Varies with Ca/Si
C-S-H Standard State [16]

Formation (AfH®)  ratio

The solubility of C-S-H decreases with increasing temperature.[14] Thermodynamic models are
used to predict the pH and the concentrations of calcium and silicon in solution as a function of
the solid's Ca/Si ratio.[14]

Experimental Protocols

Synthetic C-S-H can be prepared through several methods, allowing for controlled Ca/Si ratios.

» Direct Reaction: This method involves the reaction of CaO and SiO2 in water.[17]
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» Double Precipitation: This involves mixing solutions of a soluble calcium salt (e.g., calcium
nitrate, Ca(NO3)2) and a soluble silicate (e.g., sodium silicate, Na2SiO3).[3][5]

Detailed Protocol for Double Precipitation:

e Solution Preparation: Prepare aqueous solutions of calcium nitrate (e.g., 0.2 mol/L) and
sodium silicate (e.g., 0.1 mol/L) using deionized water that has been boiled to remove
dissolved CO2.[5]

» Precipitation: Add the calcium nitrate and sodium silicate solutions dropwise into a reaction
vessel containing deionized water with vigorous stirring. The pH of the system can be
adjusted and maintained (e.g., at 11.7 £ 0.5) using a NaOH solution.[18]

o Aging: The resulting suspension is stirred for a specified period (e.g., 1 to 24 hours) to allow
the precipitate to age.[5][18]

e Washing and Filtration: The C-S-H precipitate is separated from the solution by filtration. It is
then washed multiple times with a water-ethanol mixture to remove residual ions.[5][19]

e Drying: The washed precipitate is dried, for example, under vacuum for 24 hours.[19]
A suite of analytical techniques is employed to characterize the properties of C-S-H.

o X-Ray Diffraction (XRD): Used to identify the crystalline phases present and to assess the
semi-crystalline nature of C-S-H.[17][20]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 29Si MAS NMR is a powerful tool for
probing the local atomic environment of silicon, providing information on the degree of
silicate polymerization (Qn speciation).[2][19][20]

e Transmission Electron Microscopy (TEM): Provides direct visualization of the nanoscale
morphology of C-S-H, which can be foil-like or fibrillar.[19][21][22]

o Atomic Force Microscopy (AFM): Can be used to image the surface topography and
measure mechanical properties at the nanoscale.

» Nanoindentation: Measures the hardness and elastic modulus of the C-S-H phase.[7][8][11]
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Workflow for C-S-H Characterization:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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